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Compound of Interest

Compound Name: 2-Phenyl-1,3-dioxolane

Cat. No.: B1584986 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the safe disposal of 2-Phenyl-1,3-
dioxolane, a common building block in organic synthesis. Adherence to these protocols is

critical for minimizing environmental impact and protecting laboratory personnel.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Phenyl-1,3-dioxolane is presented below.

Understanding these properties is the first step in safe handling and disposal.

Property Value Source

Molecular Formula C₉H₁₀O₂ PubChem[1]

Molecular Weight 150.17 g/mol PubChem[1]

Purity >98.0% (GC) TCI Chemicals[2]

Appearance
Colorless to Light yellow clear

liquid
TCI Chemicals[2]

CAS Number 936-51-6 PubChem[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
2-Phenyl-1,3-dioxolane is classified as a skin and eye irritant.[1][3] It is crucial to use

appropriate personal protective equipment (PPE) to avoid exposure.

Essential PPE includes:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

Skin Protection: Wear chemical-impermeable gloves and fire/flame resistant, impervious

clothing.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4]

Step-by-Step Disposal Procedure
The disposal of 2-Phenyl-1,3-dioxolane must be conducted in a manner that ensures safety

and environmental protection. The following workflow outlines the necessary steps from initial

handling to final disposal.
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Spill Response Protocol

Step 1: Waste Identification & Segregation

Step 2: Containerization

Segregate from incompatible materials

Step 3: Labeling

Use suitable, closed containers

Step 4: Temporary Storage

Clearly label as 'Hazardous Waste' with contents

Engage a licensed professional waste disposal service

Store in a cool, dry, well-ventilated area

Spill or Leak?

Small Spill Cleanup

Yes (Small)

Large Spill Evacuation

Yes (Large)

Absorb with inert material

Report and Remediate

Evacuate personnel to a safe area

Disposal Workflow Start

Click to download full resolution via product page

Disposal workflow for 2-Phenyl-1,3-dioxolane.

Operational Plan for Disposal:

Waste Identification and Segregation:

Identify all waste containing 2-Phenyl-1,3-dioxolane.
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Segregate it from other laboratory waste streams to avoid incompatible chemical

reactions.

Containerization:

Use suitable and closed containers for collecting the waste.[4] These containers should be

chemically resistant and have a secure lid to prevent leaks or spills.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Phenyl-1,3-dioxolane".

Include any other components of the waste mixture and approximate concentrations.

Temporary Storage:

Store the sealed waste containers in a designated, well-ventilated, cool, and dry area

away from ignition sources.[5]

Ensure the storage area is secure and accessible only to authorized personnel.

Professional Disposal:

The primary method of disposal is to engage a licensed professional waste disposal

company.

Offer surplus and non-recyclable solutions to a licensed disposal company.

Crucially, do not let the chemical enter drains or the environment.[4] Discharge into the

environment must be avoided.[4]

Accidental Release Measures
In the event of a spill or leak, immediate and appropriate action is required to contain the

material and protect personnel.
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Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE, including

chemical-impermeable gloves, safety goggles, and respiratory protection if necessary.[4]

Remove all sources of ignition.[4]

Environmental Precautions: Prevent further spillage or leakage if it is safe to do so.[4] Do not

allow the chemical to enter drains.[4]

Containment and Cleaning Up: For small spills, soak up the material with an inert absorbent

material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[6]

Use spark-proof tools and explosion-proof equipment during cleanup.[4] Adhered or

collected material should be promptly disposed of in accordance with appropriate laws and

regulations.[4] For large spills, evacuate personnel to safe areas.[4]

By adhering to these detailed procedures, laboratory professionals can manage the disposal of

2-Phenyl-1,3-dioxolane responsibly, ensuring the safety of their colleagues and the

preservation of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584986#2-phenyl-1-3-dioxolane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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